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Compound of Interest

Compound Name: Kanamyecin

Cat. No.: B1591234

Introduction

Kanamycin is an aminoglycoside antibiotic widely employed in molecular biology and
biotechnology as a selective agent for bacteria transformed with plasmids conferring
kanamycin resistance.[1][2] It functions by binding to the 30S ribosomal subunit, leading to
mistranslation of mMRNA and ultimately inhibiting protein synthesis.[1][2] For effective selection,
it is crucial to use kanamycin at an appropriate working concentration. This document provides
a detailed protocol for the preparation of a kanamycin stock solution and the subsequent
calculation and dilution to achieve a desired working concentration in culture media.

Quantitative Data Summary

The following table summarizes key quantitative data for the preparation and use of
kanamycin solutions.
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Parameter

Value

Source(s)

Chemical Name

Kanamycin Sulfate

[1]2]

Molecular Formula

C18H36N4011 - H2S0a4

[1]

Molecular Weight

582.58 g/mol (Kanamycin A
Sulfate)

[2]

Common Stock Concentrations

50 mg/mL, 100 mg/mL

[11(31[4]

Recommended Working

20 - 100 pg/mL

[1]5]

Concentration
Typical Working Concentration 50 pg/mL [2][6]
Storage of Stock Solution -20°C [1103114]

Experimental Protocols
Preparation of Kanamycin Stock Solution (50 mg/mL)

This protocol outlines the steps to prepare a 1000X stock solution of kanamycin at a

concentration of 50 mg/mL.

Materials:

0.22 pm syringe filter

Sterile syringe

Vortex mixer

Kanamycin sulfate powder

Sterile distilled or deionized water

Sterile 15 mL or 50 mL conical tube

Sterile microcentrifuge tubes (1.5 mL)
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» Analytical balance and weigh boat

Procedure:

In a suitable weighing vessel, carefully weigh out 0.5 g of kanamycin sulfate powder.[4]

o Transfer the powder to a sterile 15 mL conical tube.

e Add 10 mL of sterile distilled or deionized water to the tube.[4][7]

» Vortex the solution until the kanamycin sulfate is completely dissolved.[4]

 Sterilize the stock solution by passing it through a 0.22 um syringe filter into a new sterile
conical tube.[3][4]

 Aliquot the sterilized stock solution into sterile 1.5 mL microcentrifuge tubes.[4]

o Label the tubes clearly with the name of the antibiotic, concentration, and date of
preparation.

Store the aliquots at -20°C.[3][4]

Calculation of Kanamycin Working Concentration

The dilution of the stock solution to the final working concentration can be calculated using the
following formula:

C1V1 = C2V2[5][8][9][10]

Where:

C1 = Concentration of the stock solution (e.g., 50 mg/mL)

V1 = Volume of the stock solution to be used (the unknown value)

C2 = Desired final working concentration (e.g., 50 pg/mL)

V2 = Final volume of the culture medium (e.g., 100 mL)
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Example Calculation:

To prepare 100 mL of LB agar with a final kanamycin concentration of 50 pg/mL using a 50
mg/mL stock solution:

» Ensure units are consistent. Convert the stock solution concentration from mg/mL to pg/mL:
50 mg/mL * 1000 pg/mg = 50,000 pg/mL

e Rearrange the formula to solve for Vi: V1 = (C2*V2) / C1

o Substitute the known values into the formula: V1 = (50 pg/mL * 100 mL) / 50,000 pg/mL V1 =
5000 /50,000 mL V1 =0.1 mL

o Convert the volume to a more easily measurable unit if necessary: 0.1 mL * 1000 pL/mL =
100 pL

Therefore, 100 pL of a 50 mg/mL kanamycin stock solution should be added to 100 mL of
culture medium to achieve a final concentration of 50 pg/mL.[5]

Visualized Workflow

The following diagram illustrates the logical workflow from stock solution preparation to the final
application in culture media.

Stock Solution Preparation

Weigh Kanamycin Dissolve in Sterile Filter Sterilize
Sulfate Powder Water (0.22 pm)

Aliquot and Store
at-20°C

Working Concentration Calculation Application

_ Calculate Volume ‘ [ Add Calculated Volume Inoculate and Incubate
C1vi=cav2 of Stock (V1) ‘ | to Culture Medium Culture

Click to download full resolution via product page
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Caption: Workflow for Kanamycin Working Concentration Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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